Cas no 635-03-0 (Tetraethyl propane-1,1,2,3-tetracarboxylate)

• Product name: Tetraethyl propane-1,1,2,3-tetracarboxylate
• CAS No: 635-03-0
• MF: C₁₅H₂₄O₈
• MW: 332.346265792847
• MDL: MFCD00027834
• CID: 513596
• PubChem ID: 87574672

Tetraethyl propane-1,1,2,3-tetracarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1,2,3-Propanetetracarboxylicacid, 1,1,2,3-tetraethyl ester
• 1,1,2,3-PROPANETETRACARBOXYLIC ACID TETRAETHYL ESTER
• Tetraethyl Propane-1,1,2,3-tetracarboxylate
• EINECS 211-222-4
• Propan-1,1,2,3-tetracarbonsaeure-tetraaethylester
• Propan-1,1,2,3-tetracarbonsaeure-tetraethylester
• propane-1,1,2,3-tetracarboxylic acid tetraethyl ester
• tetraethylpropan-1,1,2,3-tetracarboxylat
• Tetraethyl 1,1,2,3-propanetetracarboxylate
• 1,1,2,3-PROPANETETRACARBOXYLICACIDTETRAETHYLESTER
• NSC2198
• 1,1,2,3-Propanetetracarboxylic acid, tetraethyl ester
• WGEVJRBJWMGTSI-UHFFFAOYSA-N
• TL8004
• NSC 2198
• 635-03-0
• NS00042003
• AKOS024336556
• 1,1,2,3-tetraethyl propane-1,1,2,3-tetracarboxylate
• MFCD00027834
• DTXSID601034781
• DB-054499
• CS-0368302
• P0487
• NSC-2198
• InChI=1/C15H24O8/c1-5-20-11(16)9-10(13(17)21-6-2)12(14(18)22-7-3)15(19)23-8-4/h10,12H,5-9H2,1-4H
• 1,2,3-PROPANETETRACARBOXYLIC ACID, TETRAETHYL ESTER
• SCHEMBL5940396
• D91964
• AI3-02652
• Tetraethyl propane-1,1,2,3-tetracarboxylate

• MDL： MFCD00027834
• Inchi： 1S/C15H24O8/c1-5-20-11(16)9-10(13(17)21-6-2)12(14(18)22-7-3)15(19)23-8-4/h10,12H,5-9H2,1-4H3
• InChI Key： WGEVJRBJWMGTSI-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])(C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])C([H])(C(=O)OC([H])([H])C([H])([H])[H])C(=O)OC([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 332.14700
• Monoisotopic Mass: 332.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.3
• Tautomer Count: nothing
• Topological Polar Surface Area: 105

Experimental Properties

• Color/Form: 。
• Density: 1.1184
• Boiling Point: 389.48°C (rough estimate)
• Flash Point: 168.7°C
• Refractive Index: 1.4380-1.4420
• PSA: 105.20000
• LogP: 0.86130
• Solubility: 。
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Tetraethyl propane-1,1,2,3-tetracarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：Store at 4 ℃, better at -4 ℃

Tetraethyl propane-1,1,2,3-tetracarboxylate Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on Tetraethyl propane-1,1,2,3-tetracarboxylate

Tetraethyl Propane-1,1,2,3-tetracarboxylate (CAS No. 635-03-0): A Comprehensive Overview

Tetraethyl propane-1,1,2,3-tetracarboxylate (CAS No. 635-03-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is a derivative of propane with four carboxylic acid groups esterified with ethyl alcohol. Its molecular formula is C₁₄H₂₄O₈, and it has a molecular weight of approximately 328.34 g/mol.

The structure of tetraethyl propane-1,1,2,3-tetracarboxylate is characterized by the presence of four ester groups attached to a propane backbone. This structural arrangement imparts the compound with several notable properties, including high thermal stability and solubility in common organic solvents. These characteristics make it an attractive candidate for use in a variety of chemical and pharmaceutical applications.

In the realm of synthetic chemistry, tetraethyl propane-1,1,2,3-tetracarboxylate has been extensively studied for its potential as a building block in the synthesis of more complex molecules. Recent research has highlighted its utility in the preparation of polymers and functional materials. For instance, a study published in the Journal of Polymer Science demonstrated that tetraethyl propane-1,1,2,3-tetracarboxylate can be used as a monomer to synthesize polyesters with tailored mechanical properties and biodegradability.

Beyond its role in polymer synthesis, tetraethyl propane-1,1,2,3-tetracarboxylate has also shown promise in the field of pharmaceuticals. Its ability to form stable ester bonds makes it a valuable intermediate in the synthesis of drug molecules. A notable example is its use in the development of prodrugs, which are inactive precursors that are converted into active drugs within the body. This approach can improve the bioavailability and pharmacokinetic properties of therapeutic agents.

In addition to its synthetic applications, tetraethyl propane-1,1,2,3-tetracarboxylate has been explored for its potential as a ligand in coordination chemistry. Research published in the Inorganic Chemistry journal has shown that this compound can coordinate with various metal ions to form stable complexes. These complexes have been investigated for their catalytic activity and potential use in homogeneous catalysis processes.

The safety profile of tetraethyl propane-1,1,2,3-tetracarboxylate is another important aspect to consider. While it is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols to ensure worker protection. The compound should be stored in a well-ventilated area and handled using appropriate personal protective equipment (PPE).

From an environmental perspective, the biodegradability of tetraethyl propane-1,1,2,3-tetracarboxylate is an area of ongoing research. Preliminary studies suggest that it may have favorable biodegradation properties under certain conditions. This characteristic could make it an environmentally friendly alternative to other organic compounds used in industrial processes.

In conclusion, tetraethyl propane-1,1,2,3-tetracarboxylate (CAS No. 635-03-0) is a multifunctional compound with a wide range of applications in synthetic chemistry, pharmaceuticals, and coordination chemistry. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and benefits, tetraethyl propane-1,1,2,3-tetracarboxylate is likely to play an increasingly important role in various scientific and industrial fields.